Cas no 941916-01-4 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide
• CAS No: 941916-01-4
• MF: C₂₂H₁₉ClN₂O₃S
• MW: 426.915863275528
• CID: 5501299
• PubChem ID: 18584168
• Update Time: 2025-06-09

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• F2770-0007
• AKOS024679262
• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-chlorobenzamide
• N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-chlorobenzamide
• 941916-01-4
• 2-chloro-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• VU0497546-1
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide

• Inchi： 1S/C22H19ClN2O3S/c23-20-11-5-4-10-19(20)22(26)24-17-12-13-21-16(15-17)7-6-14-25(21)29(27,28)18-8-2-1-3-9-18/h1-5,8-13,15H,6-7,14H2,(H,24,26)
• InChI Key： OINIICCPIYUDHQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=CC2=C(C=1)CCCN2S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 426.0804913g/mol
• Monoisotopic Mass: 426.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.9Ų

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide

Comprehensive Overview of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide (CAS No. 941916-01-4)

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide (CAS No. 941916-01-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both benzenesulfonyl and 2-chlorobenzamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the growing focus on targeted therapies in oncology and neurology. The compound's CAS No. 941916-01-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

The synthesis of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in the literature. Its molecular weight and solubility profile make it suitable for various formulation studies, a topic of high interest among pharmaceutical chemists. Additionally, its stability under different pH conditions is a critical factor for its potential use in drug delivery systems.

From an SEO perspective, keywords such as "tetrahydroquinoline derivatives," "benzenesulfonyl compounds," and "chlorobenzamide applications" are frequently queried by researchers and industry professionals. These terms align with current trends in precision medicine and small-molecule drug development, making this compound a subject of ongoing investigation. Its CAS No. 941916-01-4 is often associated with queries about structure-activity relationships and bioavailability optimization.

Another area of interest is the compound's potential role in neuroprotective therapies. With the rising prevalence of neurodegenerative diseases, the search for compounds like N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide has intensified. Its ability to cross the blood-brain barrier and interact with specific neuronal receptors is a hot topic in neuroscience research. This aligns with the broader trend of exploring small molecules for CNS disorders.

In summary, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzamide (CAS No. 941916-01-4) represents a fascinating area of study at the intersection of chemistry and pharmacology. Its structural complexity and potential applications in drug discovery and therapeutic development make it a compound worth watching in the coming years. As research progresses, its relevance in addressing unmet medical needs will likely continue to grow.